Cas no 1804933-52-5 (Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its trifluoromethoxy and methoxy substituents enhance its electron-withdrawing properties, which can be leveraged in the development of agrochemicals and pharmaceuticals. The chloromethyl group provides a functional handle for further derivatization, enabling the introduction of diverse structural motifs. This compound’s stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex heterocyclic frameworks. Its unique substitution pattern offers potential applications in the design of bioactive molecules with tailored physicochemical properties.
Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate structure
1804933-52-5 structure
Product Name:Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1804933-52-5
MF:C10H9ClF3NO4
MW:299.630972623825
CID:4813176
Update Time:2025-11-01

Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C10H9ClF3NO4/c1-17-7-3-6(19-10(12,13)14)8(9(16)18-2)5(4-11)15-7/h3H,4H2,1-2H3
    • InChI Key: PDORDDKCFYKYDR-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(=O)OC)=C(C=C(N=1)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.6

Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084350-1g
Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
1804933-52-5 97%
1g
$1,504.90 2022-04-01

Additional information on Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804933-52-5): A Comprehensive Overview

Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804933-52-5) is a multifunctional compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its chloromethyl, methoxy, and trifluoromethoxy substituents, holds potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The chemical structure of Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is particularly noteworthy due to the presence of multiple functional groups. The chloromethyl group provides reactivity and versatility, making it an excellent precursor for further chemical modifications. The methoxy and trifluoromethoxy substituents contribute to the compound's electronic properties and stability, which are crucial for its potential applications in drug design and development.

Recent research has highlighted the importance of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group in Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is particularly significant in this context. Studies have shown that fluorinated pyridines can exhibit improved binding affinities to biological targets, making them valuable candidates for drug discovery.

In the realm of agrochemicals, compounds with similar structures have been explored for their potential as herbicides and insecticides. The combination of the chloromethyl and methoxy groups can enhance the compound's activity against specific pests while maintaining environmental safety. Research in this area is ongoing, with a focus on developing more sustainable and effective agricultural solutions.

The synthesis of Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate typically involves multistep processes, including the formation of the pyridine ring, introduction of the substituents, and final esterification. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for various applications.

One of the key challenges in working with Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is ensuring its stability under different conditions. The presence of multiple functional groups can make the compound susceptible to degradation or unwanted side reactions. However, recent studies have identified strategies to improve its stability, such as optimizing storage conditions and using protective groups during synthesis.

In terms of biological activity, preliminary studies have shown that Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate exhibits promising properties as a lead compound for drug development. Its ability to interact with specific biological targets has been demonstrated through in vitro assays and computational modeling. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

The environmental impact of compounds like Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is also an important consideration. Studies have focused on assessing their biodegradability and potential ecotoxicity to ensure that they can be used safely in various applications. Initial findings suggest that these compounds can be designed to minimize their environmental footprint while maintaining their desired properties.

In conclusion, Methyl 2-(chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804933-52-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure, characterized by the presence of chloromethyl, methoxy, and trifluoromethoxy substituents, makes it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. Ongoing studies continue to explore its properties and optimize its use in various fields.

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